Cas no 2168884-02-2 (2-bromobutyl 2-cyanoacetate)

• Product Name: 2-bromobutyl 2-cyanoacetate
• CAS No: 2168884-02-2
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 5937117
• PubChem ID: 165505142
• Update Time: 2025-06-08

2-bromobutyl 2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl 2-cyanoacetate
• 2168884-02-2
• EN300-1478582

• Inchi： 1S/C7H10BrNO2/c1-2-6(8)5-11-7(10)3-4-9/h6H,2-3,5H2,1H3
• InChI Key： RSYRSEKWSGRJCP-UHFFFAOYSA-N
• SMILES： BrC(COC(CC#N)=O)CC

Computed Properties

• Exact Mass: 218.98949g/mol
• Monoisotopic Mass: 218.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 2-bromobutyl 2-cyanoacetate

Comprehensive Overview of 2-Bromobutyl 2-Cyanoacetate (CAS No. 2168884-02-2): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-bromobutyl 2-cyanoacetate (CAS No. 2168884-02-2) has garnered significant attention due to its versatile applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique bromobutyl and cyanoacetate functional groups, serves as a critical building block in the development of advanced materials and bioactive molecules. As researchers and industries increasingly focus on sustainable and efficient synthetic pathways, understanding the properties and potential of 2-bromobutyl 2-cyanoacetate becomes paramount.

The molecular structure of 2-bromobutyl 2-cyanoacetate combines a bromoalkyl moiety with a cyanoacetate ester, enabling diverse reactivity patterns. This duality allows it to participate in nucleophilic substitutions, condensation reactions, and Michael additions, making it invaluable for constructing complex molecular frameworks. Recent studies highlight its role in synthesizing heterocyclic compounds, which are pivotal in drug discovery and agrochemical development. With the rise of green chemistry trends, researchers are also exploring solvent-free or catalytic methods to optimize the use of this compound, aligning with global sustainability goals.

One of the most searched questions regarding 2-bromobutyl 2-cyanoacetate revolves around its synthetic applications. For instance, how does it compare to similar alkyl cyanoacetates in terms of reactivity and yield? Comparative analyses suggest that the bromobutyl chain enhances electrophilicity, facilitating faster reactions in certain contexts. Additionally, its stability under mild conditions makes it a preferred choice for multi-step syntheses. Another trending topic is its potential in peptide modification, where the cyanoacetate group can act as a linker for bioconjugation, a technique gaining traction in biopharmaceuticals.

From an industrial perspective, the demand for 2-bromobutyl 2-cyanoacetate is closely tied to advancements in custom synthesis and fine chemicals. Manufacturers emphasize high-purity grades to meet the stringent requirements of pharmaceutical clients. Analytical techniques such as HPLC and GC-MS are routinely employed to ensure quality control, addressing another common query about purity assessment methods. Furthermore, regulatory compliance, particularly regarding REACH and GMP standards, is a critical consideration for suppliers and end-users alike.

Emerging applications of 2-bromobutyl 2-cyanoacetate in material science are also worth noting. Its incorporation into polymer matrices has shown promise in enhancing thermal stability and mechanical properties, a subject of interest for researchers developing next-generation coatings and adhesives. The compound’s ability to act as a cross-linking agent or monomer modifier aligns with the growing emphasis on high-performance materials in aerospace and electronics sectors.

In conclusion, 2-bromobutyl 2-cyanoacetate (CAS No. 2168884-02-2) stands as a multifaceted chemical entity with broad utility across industries. Its synergy of reactivity, stability, and adaptability positions it at the forefront of innovations in organic chemistry and beyond. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in addressing contemporary challenges in synthesis and material design.